Cas no 124716-44-5 (3-Oxazolidinecarboxaldehyde,2,2-dimethyl-4-(1-methylethyl)-, (S)- (9CI))

• Product Name: 3-Oxazolidinecarboxaldehyde,2,2-dimethyl-4-(1-methylethyl)-, (S)- (9CI)
• CAS No: 124716-44-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 103683
• Update Time: 2024-01-24

3-Oxazolidinecarboxaldehyde,2,2-dimethyl-4-(1-methylethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxaldehyde,2,2-dimethyl-4-(1-methylethyl)-, (S)- (9CI)
• 3-Oxazolidinecarboxaldehyde,2,2-dimethyl-4-(1-methylethyl)-,(S)-(9CI)

• Inchi： 1S/C9H17NO2/c1-7(2)8-5-12-9(3,4)10(8)6-11/h6-8H,5H2,1-4H3/t8-/m1/s1
• InChI Key： VWDRQMVISFKXIG-MRVPVSSYSA-N
• SMILES： O1C[C@H](C(C)C)N(C=O)C1(C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54